Cas no 868858-48-4 (Sodium p-Toluenesulfinate Tetrahydrate)

• Product Name: Sodium p-Toluenesulfinate Tetrahydrate
• CAS No: 868858-48-4
• MF: C₇H₁₀NaO₃S
• MW: 197.207272052765
• CID: 992038
• PubChem ID: 87576611
• Update Time: 2024-10-26

Sodium p-Toluenesulfinate Tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Sodium p-Toluenesulfinate Tetrahydrate
• Sodium P-Toluene Sulfinate Tetrahydrate (SPTS)
• P-TOLUENESULFINIC ACID SODIUM SALT TETRAHYDRATE
• C7H7O2S.Na.4H2O
• MLPRYQZBDONMGJ-UHFFFAOYSA-M
• 7865AF
• 4-Toluenesulfinic Acid, Sodium Salt, Tetrahydrate
• Sodium 4-methylbenzene-1-sulfinate--water (1/1/4)
• Sodium4-methylbenzenesulfinate, sodium toluene-4-sulphinate, SODIUM P-TOLUENESULFINATE
• Benzenesulfinic acid, 4-methyl-, sodium salt, tetrahydrate (9CI)
• SODIUM4-METHYLBENZENESULFINATETETRAHYDRATE
• CS-0160331
• sodium;4-methylbenzenesulfinate;tetrahydrate
• 868858-48-4
• sodium 4-methylbenzene-1-sulfinate tetrahydrate
• D80624
• DB-231845
• DTXSID70635646
• MFCD00149644
• SODIUM 4-METHYLBENZENESULFINATE TETRAHYDRATE

• MDL： MFCD00149644
• Inchi： 1S/C7H8O2S.Na.H2O/c1-6-2-4-7(5-3-6)10(8)9;;/h2-5H,1H3,(H,8,9);;1H2
• InChI Key： LLYRABXVJWEJRP-UHFFFAOYSA-N
• SMILES： [Na].O=S(C1C=CC(C)=CC=1)O.O

Computed Properties

• Exact Mass: 178.00600
• Monoisotopic Mass: 250.04870365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• PSA: 59.34000
• LogP: 2.09870
• Merck: 9532

Sodium p-Toluenesulfinate Tetrahydrate Security Information

• RTECS：XT4725000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt